N-((4-(4-ethoxyphenyl)-5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-2-phenoxyacetamide

• IUPAC Name: N-[[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]methyl]-2-phenoxyacetamide
• InChI: InChI=1S/C29H29N5O4S/c1-2-37-24-14-12-22(13-15-24)34-26(18-30-27(35)19-38-23-9-4-3-5-10-23)31-32-29(34)39-20-28(36)33-17-16-21-8-6-7-11-25(21)33/h3-15H,2,16-20H2,1H3,(H,30,35)
• InChI Key: QOZDGKHBBZQJCC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N3CCC4=CC=CC=C43)CNC(=O)COC5=CC=CC=C5
• Molecular Formula: C29H29N5O4S
• Molecular Weight: 543.6 g/mol

Description

N-((4-(4-ethoxyphenyl)-5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C29H29N5O4S and its molecular weight is 543.64. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

Research in chemical synthesis and characterization focuses on developing novel compounds with potential biological activities. For instance, the synthesis of novel acetamide derivatives through multi-step reaction sequences has been explored for their potential cytotoxic, anti-inflammatory, analgesic, and antipyretic properties (Rani et al., 2016). Similarly, the development of new dipeptide derivatives radiolabeled for imaging and antimicrobial applications highlights the importance of structural innovation for medical applications (Abdel-Ghany et al., 2013).

Biological Activities and Applications

Compounds with complex structures similar to the specified chemical have been investigated for various biological activities. For example, studies on the antimicrobial activities of novel synthesized products reveal the potential for addressing bacterial and fungal pathogens (Wardkhan et al., 2008). Additionally, the exploration of novel triazolinone derivatives for herbicidal activities demonstrates the agricultural applications of such chemical entities (Luo et al., 2008).

Methodologies in Synthesis and Analysis

Methodological advancements in the synthesis and analysis of complex compounds are crucial for expanding their scientific applications. The chemoselective acetylation of 2-aminophenol, leading to intermediates useful in synthesizing antimalarial drugs, exemplifies the importance of enzymatic catalysis in achieving specific chemical transformations (Magadum & Yadav, 2018).